Cas no 1021910-23-5 (4-(4-methyl-1,3-thiazol-5-yl)butan-2-one)

• Product Name: 4-(4-methyl-1,3-thiazol-5-yl)butan-2-one
• CAS No: 1021910-23-5
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 1096586
• PubChem ID: 69098655
• Update Time: 2025-04-20

4-(4-methyl-1,3-thiazol-5-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-5-thiazolyl)-2-Butanone
• 4-(4-methyl-1,3-thiazol-5-yl)butan-2-one
• EN300-1826866
• 1021910-23-5
• DA-48314
• SCHEMBL4573124

• Inchi： 1S/C8H11NOS/c1-6(10)3-4-8-7(2)9-5-11-8/h5H,3-4H2,1-2H3
• InChI Key： MMCNMLAHBOXLSW-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCC(C)=O

Computed Properties

• Exact Mass: 169.056135g/mol
• Monoisotopic Mass: 169.056135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.25g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles